Cas no 24910-11-0 (3,9-Diazaspiro5.5undecane-2,4-dione)

3,9-Diazaspiro[5.5]undecane-2,4-dione is a bicyclic heterocyclic compound featuring a spiro-fused structure with two nitrogen atoms at the 3 and 9 positions. Its rigid spirocyclic framework imparts stability and conformational constraints, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The diketone functionality at the 2,4 positions offers versatile reactivity for further derivatization, enabling the construction of complex molecular architectures. This compound is particularly useful in the development of bioactive molecules, including enzyme inhibitors and receptor modulators, due to its ability to mimic peptide turn conformations. Its synthetic utility and structural uniqueness make it a preferred scaffold in medicinal chemistry and drug discovery.
3,9-Diazaspiro5.5undecane-2,4-dione structure
24910-11-0 structure
Product name:3,9-Diazaspiro5.5undecane-2,4-dione
CAS No:24910-11-0
MF:C9H14N2O2
MW:182.21966
MDL:MFCD07364494
CID:265033
PubChem ID:24695276

3,9-Diazaspiro5.5undecane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 3,9-Diazaspiro[5.5]undecane-2,4-dione
    • 3,9-Diaza-spiro[5.5]undecane-2,4-dione
    • AG-E-74870
    • AK116850
    • CTK1A3723
    • KB-70278
    • MolPort-004-334-084
    • SureCN2527186
    • CS-0000429
    • SCHEMBL2527186
    • KS-7288
    • A854637
    • ASZZHBXPMOVHCU-UHFFFAOYSA-N
    • MFCD07364494
    • SB16271
    • EN300-58349
    • E77295
    • DTXSID70640795
    • Potassiumhydrogenfluoride
    • 24910-11-0
    • 3, 9-diazaspiro[5.5]undecane-2, 4-dione
    • ZAA91011
    • AKOS000173294
    • 3,9-Diazaspiro5.5undecane-2,4-dione
    • MDL: MFCD07364494
    • Inchi: InChI=1S/C9H14N2O2/c12-7-5-9(6-8(13)11-7)1-3-10-4-2-9/h10H,1-6H2,(H,11,12,13)
    • InChI Key: ASZZHBXPMOVHCU-UHFFFAOYSA-N
    • SMILES: O=C1CC2(CC(N1)=O)CCNCC2

Computed Properties

  • Exact Mass: 182.10600
  • Monoisotopic Mass: 182.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Surface Charge: 0
  • Topological Polar Surface Area: 58.2Ų
  • Tautomer Count: 5

Experimental Properties

  • Density: 1.21
  • Boiling Point: 390.1°C at 760 mmHg
  • Flash Point: 178.3°C
  • Refractive Index: 1.54
  • PSA: 58.20000
  • LogP: 0.45040

3,9-Diazaspiro5.5undecane-2,4-dione Security Information

3,9-Diazaspiro5.5undecane-2,4-dione Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,9-Diazaspiro5.5undecane-2,4-dione Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB537538-100mg
3,9-Diaza-spiro[5.5]undecane-2,4-dione; .
24910-11-0
100mg
€363.40 2025-02-21
Alichem
A289000275-250mg
3,9-Diazaspiro[5.5]undecane-2,4-dione
24910-11-0 95%
250mg
$257.04 2023-09-02
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
60R0990-500mg
3,9-Diaza-spiro[5.5]undecane-2,4-dione
24910-11-0 98%
500mg
2535.65CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
60R0990-1g
3,9-Diaza-spiro[5.5]undecane-2,4-dione
24910-11-0 98%
1g
4223.25CNY 2021-05-08
abcr
AB537538-1 g
3,9-Diaza-spiro[5.5]undecane-2,4-dione
24910-11-0
1g
€1,414.60 2023-04-14
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
60R0990-5g
3,9-Diaza-spiro[5.5]undecane-2,4-dione
24910-11-0 98%
5g
16893CNY 2021-05-08
Enamine
EN300-58349-0.05g
3,9-diazaspiro[5.5]undecane-2,4-dione
24910-11-0
0.05g
$679.0 2023-05-24
Enamine
EN300-58349-0.1g
3,9-diazaspiro[5.5]undecane-2,4-dione
24910-11-0
0.1g
$712.0 2023-05-24
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
60R0990-100mg
3,9-Diaza-spiro[5.5]undecane-2,4-dione
24910-11-0 98%
100mg
1263.58CNY 2021-05-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1070514-100mg
3,9-Diazaspiro[5.5]undecane-2,4-dione
24910-11-0 97%
100mg
¥2451.00 2023-11-21

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(CAS:24910-11-0)3,9-Diazaspiro5.5undecane-2,4-dione
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